Cas no 80398-28-3 (tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione)
80398-28-3 structure
Product Name:tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione
CAS No:80398-28-3
MF:C19H26O2
MW:286.408545970917
CID:1801101
PubChem ID:54565
Update Time:2025-04-21
tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione Chemical and Physical Properties
Names and Identifiers
-
- tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione
- 80398-28-3
- DTXSID201001213
- Benzo(cd)pyrenone
-
- Inchi: 1S/C19H26O2/c20-14-8-12-5-1-3-10-7-11-4-2-6-13-9-15(21)18(14)19(16(10)12)17(11)13/h10-13,16-19H,1-9H2
- InChI Key: BNONNXKQEAGEGI-UHFFFAOYSA-N
- SMILES: O=C1CC2CCCC3CC4CCCC5CC(C1C(C45)C32)=O
Computed Properties
- Exact Mass: 286.193280068g/mol
- Monoisotopic Mass: 286.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 34.1Ų
tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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